N-[(1-hydroxycyclopentyl)methyl]-4-methoxy-2-methylbenzenesulfonamide
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Overview
Description
N-[(1-hydroxycyclopentyl)methyl]-4-methoxy-2-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C14H21NO4S and its molecular weight is 299.39. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- Sulfonamide derivatives have been synthesized and characterized through various methods, highlighting their potential in creating complex molecules and materials. For instance, Kantekin et al. (2015) explored the synthesis and characterization of novel metallophthalocyanines derivatives, revealing insights into their electrochemical and spectroelectrochemical properties (Kantekin et al., 2015).
Spectroscopic Investigation and Computational Studies
- The molecular and electronic structures of sulfonamide compounds were investigated using spectroscopic techniques and computational approaches. Mahmood et al. (2016) conducted a comprehensive study on two sulfonamide derivatives, employing density functional theory calculations to analyze their structural and electronic properties (Mahmood et al., 2016).
Computational Chemistry Applications
- Theoretical chemistry offers insights into the properties and behaviors of sulfonamide derivatives. Murthy et al. (2018) presented a computational study on a newly synthesized sulfonamide molecule, illustrating the alignment between computational predictions and experimental data (Murthy et al., 2018).
Photodynamic Therapy Applications
- Sulfonamide derivatives have been evaluated for their potential in photodynamic therapy, a treatment method for cancer. Pişkin et al. (2020) synthesized a new zinc phthalocyanine derivative, demonstrating its promising properties for Type II mechanisms in cancer treatment (Pişkin et al., 2020).
Antitumor and Antimicrobial Activities
- The biological activities of sulfonamide compounds extend to anticancer and antimicrobial applications. Debbabi et al. (2020) synthesized a series of sulfonamides to evaluate their antitumor, antimicrobial, and anti-tuberculosis activities, highlighting the therapeutic potential of these derivatives (Debbabi et al., 2020).
Future Directions
Properties
IUPAC Name |
N-[(1-hydroxycyclopentyl)methyl]-4-methoxy-2-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO4S/c1-11-9-12(19-2)5-6-13(11)20(17,18)15-10-14(16)7-3-4-8-14/h5-6,9,15-16H,3-4,7-8,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTKNIWGKAVOMRY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OC)S(=O)(=O)NCC2(CCCC2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.